rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans
Brand Name: Vulcanchem
CAS No.: 1955514-67-6
VCID: VC11639617
InChI:
SMILES:
Molecular Formula: C11H19Cl2N3O
Molecular Weight: 280.2

rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans

CAS No.: 1955514-67-6

Cat. No.: VC11639617

Molecular Formula: C11H19Cl2N3O

Molecular Weight: 280.2

Purity: 95

* For research use only. Not for human or veterinary use.

rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans - 1955514-67-6

Specification

CAS No. 1955514-67-6
Molecular Formula C11H19Cl2N3O
Molecular Weight 280.2

Introduction

rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans is a complex organic compound with a specific stereochemistry. It is a dihydrochloride salt of the racemic mixture of the (2R,3S) and (2S,3R) enantiomers of 2-[1-(cyclopropylmethyl)pyrazol-4-yl]oxolan-3-amine. This compound is of interest in pharmaceutical and chemical research due to its unique structure and potential biological activities.

Biological and Pharmacological Activities

While specific biological activities of rac-(2R,3S)-2-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, trans are not extensively documented, compounds with similar structures are often investigated for their potential as pharmaceutical agents. The presence of a pyrazole ring, which is common in many biologically active compounds, suggests potential applications in drug discovery, particularly in areas such as anti-inflammatory or antiviral research.

Research Findings and Future Directions

Given the limited availability of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in medicine. The compound's stereochemistry and the presence of a cyclopropylmethyl group may influence its interaction with biological targets, making it an interesting candidate for further investigation.

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